Cas no 1270030-00-6 (2H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-3-carbonitrile)

• Product Name: 2H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-3-carbonitrile
• CAS No: 1270030-00-6
• MF: C₆H₆N₄
• MW: 134.13863992691
• CID: 2197066
• Update Time: 2023-11-20

2H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2,4,5,6-Tetrahydropyrrolo[3,4-c]pyrazole-3-carbonitrile
• Pyrrolo[3,4-c]pyrazole-3-carbonitrile,2,4,5,6-tetrahydro-
• GXRFEMQOAFBHDQ-UHFFFAOYSA-N
• Pyrrolo[3,4-c]pyrazole-3-carbonitrile, 2,4,5,6-tetrahydro-
• 2H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-3-carbonitrile

• Inchi： 1S/C6H6N4/c7-1-5-4-2-8-3-6(4)10-9-5/h8H,2-3H2,(H,9,10)
• InChI Key： GXRFEMQOAFBHDQ-UHFFFAOYSA-N
• SMILES： N1CC2=C(C(C#N)=NN2)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 181
• Topological Polar Surface Area: 64.5